Cas no 583-89-1 (Diethyl L-cystinate)

Diethyl L-cystinate Properties

Names and Identifiers

• (2R,2'R)-Diethyl 3,3'-disulfanediylbis(2-aminopropanoate)
• Cystine, diethyl ester
• L-cystine diethyl ester
• L-Cystine, 1,1'-diethylester
• Cystine diethyl ester
• L-Cystine, diethyl ester
• 372Z51T1CN
• Diethyl L-cystinate
• L-Cystine diethyl
• CIKFAVCRANPUES-YUMQZZPRSA-N
• AK142588
• AX8282406
• 583-89-1
• Q27256614
• ethyl (2R)-2-amino-3-[[(2R)-2-amino-3-ethoxy-3-oxopropyl]disulfanyl]propanoate
• CYSTINE, DIETHYL ESTER, L-
• UNII-372Z51T1CN
• (2R,2'R)-Diethyl3,3'-disulfanediylbis(2-aminopropanoate)
• SCHEMBL110808
• L-cystine diethyl ester dihydrochloride
• L-CYSTINE, 1,1'-DIETHYL ESTER
• ETHYL (2R)-2-AMINO-3-{[(2R)-2-AMINO-3-ETHOXY-3-OXOPROPYL]DISULFANYL}PROPANOATE
• AKOS022175128
• AS-70295
• +Expand

• MDL： MFCD00237451
• InChIKey： CIKFAVCRANPUES-YUMQZZPRSA-N
• Inchi： 1S/C10H20N2O4S2/c1-3-15-9(13)7(11)5-17-18-6-8(12)10(14)16-4-2/h7-8H,3-6,11-12H2,1-2H3/t7-,8-/m0/s1
• SMILES： S(C([H])([H])[C@@]([H])(C(=O)OC([H])([H])C([H])([H])[H])N([H])[H])SC([H])([H])[C@@]([H])(C(=O)OC([H])([H])C([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 296.0866
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 296.086449
• Heavy Atom Count: 18
• Complexity: 240
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 155

Experimental Properties

• LogP: 1.54920
• PSA: 104.64
• Boiling Point: 401.7°Cat760mmHg
• Flash Point: 196.7°C
• Solubility: Dissolution (50 g/l) (25 º C),
• Density: 1.252±0.06 g/cm3 (20 ºC 760 Torr),